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Compound of Interest

Compound Name: Damascenine

Cat. No.: B1214179 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of damascenine, a bioactive alkaloid of

interest to researchers, scientists, and drug development professionals. The document

compiles known synonyms, physicochemical properties, and details its biological activities, with

a focus on its anti-inflammatory and potential anti-cancer effects. Included are detailed

experimental protocols and visualizations of key signaling pathways to facilitate further

investigation into its therapeutic potential.

Chemical Synonyms and Identifiers
Damascenine is known by several names in scientific literature. A comprehensive list of its

synonyms, along with its IUPAC name and other chemical identifiers, is provided below for

clear identification and literature searching.
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Identifier Type Identifier

Systematic Name methyl 3-methoxy-2-(methylamino)benzoate

Common Synonym Nigelline

Other Names

Methyldamascenine, 2-(methylamino)-m-anisic

acid methyl ester, 3-Methoxy-2-

(methylamino)benzoic acid methyl ester

CAS Number 483-64-7

Molecular Formula C₁₀H₁₃NO₃

IUPAC Name methyl 3-methoxy-2-(methylamino)benzoate

Physicochemical Properties
A summary of the key physicochemical properties of damascenine is presented in the

following table, providing essential data for experimental design and analysis.

Property Value Reference

Molecular Weight 195.22 g/mol [1][2]

Melting Point 27-29 °C [1]

Boiling Point
270 °C (with slight

decomposition)
[1]

Appearance Prisms from absolute alcohol [1]

Solubility

Insoluble in water; Freely

soluble in alcohol, ether,

chloroform, petroleum ether,

and oils

[1]

Biological Activity and Signaling Pathways
Damascenine has demonstrated notable biological activities, particularly in the realms of anti-

inflammatory and anti-cancer research. The following sections detail the current understanding
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of its mechanisms of action, accompanied by diagrams of the implicated signaling pathways.

Anti-inflammatory Activity
Damascenine has been shown to exert anti-inflammatory effects by modulating the response

of immune cells to inflammatory stimuli. Specifically, in lipopolysaccharide (LPS)-stimulated

human neutrophils, damascenine significantly inhibits the release of key pro-inflammatory

mediators.

Signaling Pathway:

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of

the innate immune system. It binds to Toll-like receptor 4 (TLR4) on the surface of immune cells

like neutrophils. This binding initiates a downstream signaling cascade that leads to the

activation of the nuclear factor-kappa B (NF-κB) pathway. In its inactive state, NF-κB is

sequestered in the cytoplasm by an inhibitory protein called IκBα. Upon TLR4 activation, a

series of phosphorylation events leads to the phosphorylation and subsequent degradation of

IκBα. This releases NF-κB, allowing it to translocate to the nucleus, where it binds to the

promoter regions of various pro-inflammatory genes, inducing their transcription.

Damascenine is hypothesized to interfere with this pathway, leading to a reduction in the

production of pro-inflammatory cytokines such as Interleukin-1β (IL-1β), Interleukin-8 (IL-8),

and Tumor Necrosis Factor-alpha (TNF-α). Furthermore, damascenine has been observed to

decrease the production of Matrix Metallopeptidase-9 (MMP-9), an enzyme involved in tissue

remodeling during inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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